Cas no 1554255-82-1 (2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol)

• Product Name: 2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol
• CAS No: 1554255-82-1
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5895157
• PubChem ID: 83831400
• Update Time: 2025-05-23

2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol
• 1554255-82-1
• EN300-1773439

• Inchi： 1S/C10H19N3O/c1-10(2,3)9-5-8(7(11)6-14)13(4)12-9/h5,7,14H,6,11H2,1-4H3
• InChI Key： LHGLJBSLQVNLKK-UHFFFAOYSA-N
• SMILES： OCC(C1=CC(C(C)(C)C)=NN1C)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol

Introduction to 2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol (CAS No. 1554255-82-1)

2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1554255-82-1, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological applications. The presence of both amino and hydroxyl functional groups, coupled with a tert-butyl substituent on the pyrazole ring, makes this molecule a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol features a central pyrazole ring substituted with a methyl group at the 1-position and a tert-butyl group at the 3-position. This arrangement contributes to the compound's steric hindrance, which can influence its interactions with biological targets. The compound also possesses two amino groups, one of which is directly attached to the pyrazole ring, enhancing its potential reactivity and functionalization capabilities. These structural characteristics make it an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazole moiety exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol may confer unique biological properties that differentiate it from other pyrazole-based compounds.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the amino and hydroxyl groups provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles. This flexibility is particularly valuable in medicinal chemistry, where optimizing a molecule's properties is crucial for achieving therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been employed to predict the binding affinity of 2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-y)ethan-l -ol to various biological targets. These simulations have suggested that the compound may interact with enzymes and receptors involved in critical cellular pathways, such as those related to inflammation and cancer progression. Such insights are invaluable for guiding experimental investigations and prioritizing compounds for further development.

The synthesis of 2-amino--(3--tert--butyl-l--methyl-lH--pyrazol-l --5--yI)ethan-l --ol presents an interesting challenge due to its complex substitution pattern. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, have been instrumental in producing this compound in sufficient quantities for research purposes.

From a pharmaceutical perspective, the potential applications of 2-amino--(3--tert--butyl-l--methyl-lH--pyrazol-l --5--yI)ethan-l --ol are vast. Its structural features suggest that it could be developed into a lead compound for drugs targeting inflammatory diseases, infectious disorders, or even oncological conditions. Additionally, its ability to undergo further functionalization opens up possibilities for designing analogs with enhanced potency or selectivity.

The safety and efficacy of any potential drug candidate must be rigorously evaluated through preclinical studies before moving into clinical trials. Preliminary in vitro assays have shown promising results regarding the biological activity of CAS No. 1554255--82-I, particularly in terms of modulating inflammatory responses. These findings warrant further investigation through more comprehensive testing protocols to validate its therapeutic potential.

The role of CAS No. 1554255--82-I in academic research is also noteworthy. It serves as a valuable tool for scientists studying heterocyclic chemistry and drug design principles. By understanding how this compound interacts with biological systems, researchers can gain insights into broader chemical biology questions and develop new strategies for therapeutic intervention.

In conclusion,CAS No 1554255---82-I represents an exciting avenue for pharmaceutical innovation due to its unique structure and potential biological activities。 While further research is needed to fully elucidate its therapeutic benefits，its current promise makes it a compelling focus for ongoing scientific investigation。 As advancements continue in synthetic chemistry，computational biology，and drug development methodologies，the future applications of this compound are likely to expand，offering new hope for addressing various health challenges。